Cas no 1804317-96-1 (2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804317-96-1
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 4829805
• Update Time: 2025-10-18

2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO2/c1-3-4(7(9,10)11)2-5(6(16)15-3)17-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： SNAQNANWHLPTMM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804317-96-1)

2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804317-96-1) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a hydroxyl group at the 2-position and methyl group at the 6-position, contributes to its versatility in various applications.

The growing interest in fluorinated compounds like 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is driven by their enhanced stability, bioavailability, and lipophilicity. These attributes are particularly relevant in the design of new-generation pharmaceuticals and crop protection agents. Researchers are increasingly exploring its potential in drug discovery, where fluorinated moieties are known to improve metabolic stability and binding affinity. Additionally, its applications in advanced materials, such as liquid crystals and polymers, are being investigated due to its ability to modulate electronic and steric properties.

One of the most frequently asked questions about CAS No. 1804317-96-1 revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step processes involving halogenation, etherification, and hydroxylation reactions. Recent advancements in green chemistry have also prompted studies on more sustainable methods for its production, aligning with the global push toward environmentally friendly synthesis. Another hot topic is its role in precision agriculture, where it serves as a key building block for novel pesticides with reduced environmental impact.

From a structural-activity relationship perspective, the presence of both trifluoromethoxy and trifluoromethyl groups in 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine enhances its electron-withdrawing capabilities, making it a promising candidate for catalysis and ligand design. Its potential in medicinal chemistry is further underscored by its compatibility with high-throughput screening platforms, enabling rapid identification of bioactive molecules. Moreover, its stability under various pH conditions and thermal environments makes it suitable for formulation development.

In the context of intellectual property and market trends, CAS No. 1804317-96-1 has been the subject of several patents, particularly in the agrochemical and pharmaceutical sectors. The demand for fluorine-containing compounds is expected to rise, driven by their expanding applications in life sciences and electronics. As researchers continue to uncover new uses for this compound, its commercial viability is likely to increase, making it a focal point for innovation and investment.

For laboratories and industries working with 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, proper handling protocols and storage conditions are essential to maintain its integrity. While it is not classified as hazardous, adherence to good laboratory practices ensures optimal performance in experimental settings. Its compatibility with common organic solvents and reagents further simplifies its integration into existing workflows.

In summary, 2-Hydroxy-6-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804317-96-1) represents a cutting-edge compound with broad applicability across multiple industries. Its unique chemical properties, combined with the rising demand for fluorinated intermediates, position it as a critical component in the advancement of synthetic chemistry and applied research. As scientific inquiry progresses, this compound is poised to play a pivotal role in shaping the future of molecular design and functional materials.